Cas no 109544-34-5 (2-(3-chlorophenyl)-4-methyl-1,3-oxazol-5-ylmethanol)

2-(3-Chlorophenyl)-4-methyl-1,3-oxazol-5-ylmethanol is a heterocyclic compound featuring an oxazole core substituted with a 3-chlorophenyl group and a hydroxymethyl functionality at the 5-position. This structure imparts versatility in synthetic applications, particularly as an intermediate in pharmaceuticals and agrochemicals. The presence of the chlorophenyl group enhances lipophilicity, while the hydroxymethyl moiety offers a reactive site for further derivatization, such as esterification or etherification. Its well-defined molecular architecture ensures consistent reactivity, making it valuable for constructing complex molecules. The compound’s stability under standard conditions and compatibility with common organic solvents further contribute to its utility in multistep synthesis. Suitable for research and industrial use, it meets high-purity standards for specialized chemical processes.

2-(3-chlorophenyl)-4-methyl-1,3-oxazol-5-ylmethanol structure

109544-34-5 structure

Product Name:2-(3-chlorophenyl)-4-methyl-1,3-oxazol-5-ylmethanol

CAS No:109544-34-5

MF:C₁₁H₁₀ClNO₂

MW:223.655601978302

MDL:MFCD30499735

CID:3600307

PubChem ID:21290698

Update Time:2025-05-24

2-(3-chlorophenyl)-4-methyl-1,3-oxazol-5-ylmethanol Chemical and Physical Properties

Names and Identifiers

- 5-Oxazolemethanol, 2-(3-chlorophenyl)-4-methyl-
- 2-(3-chlorophenyl)-4-methyl-1,3-oxazol-5-ylmethanol
- EN300-338315
- [2-(3-Chlorophenyl)-4-methyl-1,3-oxazol-5-yl]methanol
- SCHEMBL9833185
- 109544-34-5
- MDL： MFCD30499735
- Inchi： 1S/C11H10ClNO2/c1-7-10(6-14)15-11(13-7)8-3-2-4-9(12)5-8/h2-5,14H,6H2,1H3
- InChI Key： LLDPVYAOXRMGGV-UHFFFAOYSA-N
- SMILES： O1C(CO)=C(C)N=C1C1=CC=CC(Cl)=C1

Computed Properties

Exact Mass: 223.0400063Da
Monoisotopic Mass: 223.0400063Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 15
Rotatable Bond Count: 2
Complexity: 215
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.2
Topological Polar Surface Area: 46.3Å²

2-(3-chlorophenyl)-4-methyl-1,3-oxazol-5-ylmethanol Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
Enamine	EN300-338315-0.05g	[2-(3-chlorophenyl)-4-methyl-1,3-oxazol-5-yl]methanol	109544-34-5	0.05g	$587.0	2023-09-03
Enamine	EN300-338315-0.1g	[2-(3-chlorophenyl)-4-methyl-1,3-oxazol-5-yl]methanol	109544-34-5	0.1g	$615.0	2023-09-03
Enamine	EN300-338315-0.25g	[2-(3-chlorophenyl)-4-methyl-1,3-oxazol-5-yl]methanol	109544-34-5	0.25g	$642.0	2023-09-03
Enamine	EN300-338315-0.5g	[2-(3-chlorophenyl)-4-methyl-1,3-oxazol-5-yl]methanol	109544-34-5	0.5g	$671.0	2023-09-03
Enamine	EN300-338315-1.0g	[2-(3-chlorophenyl)-4-methyl-1,3-oxazol-5-yl]methanol	109544-34-5	1g	$0.0	2023-06-07
Enamine	EN300-338315-2.5g	[2-(3-chlorophenyl)-4-methyl-1,3-oxazol-5-yl]methanol	109544-34-5	2.5g	$1370.0	2023-09-03
Enamine	EN300-338315-5.0g	[2-(3-chlorophenyl)-4-methyl-1,3-oxazol-5-yl]methanol	109544-34-5	5.0g	$2152.0	2023-02-23
Enamine	EN300-338315-10.0g	[2-(3-chlorophenyl)-4-methyl-1,3-oxazol-5-yl]methanol	109544-34-5	10.0g	$3191.0	2023-02-23
Enamine	EN300-338315-1g	[2-(3-chlorophenyl)-4-methyl-1,3-oxazol-5-yl]methanol	109544-34-5	1g	$699.0	2023-09-03
Enamine	EN300-338315-5g	[2-(3-chlorophenyl)-4-methyl-1,3-oxazol-5-yl]methanol	109544-34-5	5g	$2028.0	2023-09-03

2-(3-chlorophenyl)-4-methyl-1,3-oxazol-5-ylmethanol Related Literature

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Additional information on 2-(3-chlorophenyl)-4-methyl-1,3-oxazol-5-ylmethanol

2-(3-Chlorophenyl)-4-Methyl-1,3-Oxazol-5-Ylmethanol: A Comprehensive Overview

The compound 2-(3-chlorophenyl)-4-methyl-1,3-oxazol-5-ylmethanol, identified by the CAS number 109544-34-5, is a structurally unique organic molecule with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of oxazole derivatives, which have been extensively studied for their diverse biological activities and synthetic versatility. The molecule's structure comprises a chlorophenyl group attached to an oxazole ring system, with a methyl substituent and a hydroxymethyl group further enhancing its functional diversity.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of oxazole derivatives, including this compound, through various methodologies such as cyclization reactions and transition metal-catalyzed coupling processes. These methods not only improve the yield and purity of the product but also allow for precise control over the substitution patterns, which are critical for optimizing biological activity.

The structural features of 2-(3-chlorophenyl)-4-methyl-1,3-oxazol-5-ylmethanol make it an attractive candidate for exploring its potential in drug discovery. Oxazole rings are known to exhibit significant interactions with biological targets due to their aromaticity and ability to form hydrogen bonds. The presence of a hydroxymethyl group further enhances its bioavailability and pharmacokinetic properties, making it a promising lead compound for developing new therapeutic agents.

Emerging research has highlighted the role of oxazole derivatives in modulating key cellular pathways associated with diseases such as cancer, inflammation, and neurodegenerative disorders. For instance, studies have demonstrated that certain oxazole-containing compounds can inhibit enzymes involved in cell proliferation or induce apoptosis in cancer cells. Given its structural uniqueness, 2-(3-chlorophenyl)-4-methyl-1,3-oxazol-5-yilmethanol is being investigated for its potential anti-proliferative and anti-inflammatory activities.

In addition to its biological applications, this compound is also being explored in materials science for its potential as a building block in constructing advanced materials such as polymers or hybrid organic-inorganic frameworks. The oxazole ring's ability to form strong intermolecular interactions makes it suitable for designing materials with tailored mechanical and electronic properties.

From a synthetic perspective, the preparation of 2-(3-chlorophenyl)-4-methyl-1,3-oaxzol-based compounds has been revolutionized by green chemistry approaches. These methods minimize environmental impact while ensuring high efficiency and selectivity in the synthesis process.

In conclusion, 2-(3-chlorophenyl)-4-methyl-1,3-oaxzol-5-yilmethanol represents a valuable molecule with multifaceted applications across various scientific disciplines. Its structural features and functional groups make it an ideal candidate for further research aimed at unlocking its full potential in drug development and material science.